9-(4-Methoxyphenyl)-3,7-dimethylnona-2,6,8-trien-4-yn-1-ol

• CAS No.: 113369-78-1
• Molecular Formula: C18H20O2
• Molecular Weight: 268.3 g/mol
• IUPAC Name: 9-(4-methoxyphenyl)-3,7-dimethylnona-2,6,8-trien-4-yn-1-ol
• InChI: InChI=1S/C18H20O2/c1-15(5-4-6-16(2)13-14-19)7-8-17-9-11-18(20-3)12-10-17/h5,7-13,19H,14H2,1-3H3
• InChI Key: TTWZBIFALKMFSN-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCO)C#CC=C(C)C=CC1=CC=C(C=C1)OC

Description

9-(4-Methoxyphenyl)-3,7-dimethylnona-2,6,8-trien-4-yn-1-ol is an organic compound characterized by its unique structure, which includes a methoxyphenyl group, multiple double bonds, and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(4-Methoxyphenyl)-3,7-dimethylnona-2,6,8-trien-4-yn-1-ol typically involves multiple steps, starting from simpler organic molecules. One common method involves the use of arylboronic acids and alkynes in a palladium-catalyzed coupling reaction. For instance, a mixture of arylboronic acid, phenylacetylene, palladium acetate, and a base such as 1,8-diazabicycloundec-7-ene (DBU) in a solvent like dimethylformamide (DMF) is heated to facilitate the coupling reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

9-(4-Methoxyphenyl)-3,7-dimethylnona-2,6,8-trien-4-yn-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The double bonds and triple bond can be reduced to form saturated compounds.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Hydrogen gas (H₂) with a palladium catalyst (Pd/C) is commonly used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be employed.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of saturated alcohols or hydrocarbons.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

9-(4-Methoxyphenyl)-3,7-dimethylnona-2,6,8-trien-4-yn-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of advanced materials, such as organic light-emitting diodes (OLEDs) and other electronic devices

Mechanism of Action

The mechanism of action of 9-(4-Methoxyphenyl)-3,7-dimethylnona-2,6,8-trien-4-yn-1-ol involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. For instance, it may inhibit certain enzymes or activate specific receptors, leading to downstream effects on cellular processes .

Comparison with Similar Compounds

Similar Compounds

9-(4-Methoxyphenyl)-9H-xanthen-9-ol: Shares the methoxyphenyl group and has similar structural features.

9,10-Bis(4-methoxyphenyl)anthracene: Contains two methoxyphenyl groups and is used in similar applications.